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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzaldehyde

CAS No.: 50765-11-2

Cat. No.: B1583621

Get Quote

Introduction
5-Hydroxy-2-iodobenzaldehyde is a key aromatic organic compound that serves as a

versatile building block in the synthesis of a wide array of complex molecules. Its unique

trifunctional nature, featuring a hydroxyl group, an iodine atom, and an aldehyde on a benzene

ring, makes it a valuable reagent for researchers in medicinal chemistry, organic synthesis, and

materials science. The strategic placement of these functional groups allows for regioselective

reactions, enabling the construction of intricate molecular architectures. This guide provides an

in-depth exploration of the core attributes of 5-Hydroxy-2-iodobenzaldehyde, including its

chemical properties, synthesis, reactivity, and safety protocols, tailored for professionals in drug

development and scientific research.

Core Molecular and Physical Properties
Understanding the fundamental properties of 5-Hydroxy-2-iodobenzaldehyde is paramount

for its effective application in research and development.
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Molecular Identity and Weight
The chemical identity of this compound is defined by its molecular formula and weight.

Molecular Formula: C₇H₅IO₂[1][2][3]

Molecular Weight: 248.02 g/mol [1][2][3][4][5]

These fundamental parameters are critical for stoichiometric calculations in reaction planning

and for the interpretation of mass spectrometry data. The presence of a heavy iodine atom

significantly contributes to the overall molecular mass.

Physicochemical Characteristics
The physical state and solubility of a compound dictate its handling, storage, and reaction

conditions. 5-Hydroxy-2-iodobenzaldehyde is typically a solid at room temperature,

appearing as a white to light yellow or light orange powder or crystal.[6][7] Key physical

properties are summarized in the table below.

Property Value Source(s)

CAS Number 50765-11-2 [1]

Melting Point 98-100 °C [8][9]

Boiling Point 282.0±30.0 °C (Predicted) [9]

Appearance
White to light yellow/orange

powder/crystal
[6][7]

Storage Temperature

Room Temperature,

recommended <15°C in a cool,

dark place

[6]

Sensitivity Air and Light Sensitive [6][9]

The compound should be stored under an inert gas to prevent degradation.[6]

Synthesis and Reactivity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.scbt.com/p/5-hydroxy-2-iodo-benzaldehyde-50765-11-2
https://www.3wpharm.com/product/72158.html
https://escientificsolutions.com/product/2-hydroxy-5-iodobenzaldehyde/
https://www.scbt.com/p/5-hydroxy-2-iodo-benzaldehyde-50765-11-2
https://www.3wpharm.com/product/72158.html
https://escientificsolutions.com/product/2-hydroxy-5-iodobenzaldehyde/
https://pubchem.ncbi.nlm.nih.gov/compound/252612
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxy-5-iodobenzaldehyde
https://www.benchchem.com/product/b1583621/docs?utm_src=pdf-body#5-hydroxy-2-iodobenzaldehyde-a-comprehensive-technical-guide-for-scientific-professionals
https://www.tcichemicals.com/US/en/p/I1175
https://www.tcichemicals.com/TH/en/p/I1175
https://www.scbt.com/p/5-hydroxy-2-iodo-benzaldehyde-50765-11-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0445760_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0445760_EN.htm
https://www.tcichemicals.com/US/en/p/I1175
https://www.tcichemicals.com/TH/en/p/I1175
https://www.tcichemicals.com/US/en/p/I1175
https://www.tcichemicals.com/US/en/p/I1175
https://m.chemicalbook.com/ProductChemicalPropertiesCB0445760_EN.htm
https://www.tcichemicals.com/US/en/p/I1175
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The synthesis of 5-Hydroxy-2-iodobenzaldehyde and its derivatives often involves

electrophilic aromatic substitution on a substituted benzene ring.

General Synthesis Pathway
A common synthetic route to produce iodinated salicylaldehydes involves the direct iodination

of a salicylaldehyde precursor. For instance, 5-iodosalicylaldehyde can be synthesized from

salicylaldehyde using N-iodosuccinimide (NIS) as the iodine source.[8][9][10] The reaction is

typically carried out in a chlorinated solvent like dichloromethane (CH₂Cl₂) or 1,2-

dichloroethane.[8][9][10]

The general workflow for this synthesis is outlined below:

Caption: General workflow for the synthesis of 5-iodosalicylaldehyde.

Experimental Protocol: Synthesis of 5-
Iodosalicylaldehyde
This protocol is a representative example of the synthesis of an iodinated salicylaldehyde

derivative.

Materials:

Salicylaldehyde

N-iodosuccinimide (NIS)

Triphenylphosphorane bis(trifluoromethylsulfonyl)imide (Catalyst)

Dichloromethane (or 1,2-dichloroethane)

Hexane

Ethyl acetate

Standard laboratory glassware and purification equipment (e.g., rotary evaporator,

chromatography column)
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Procedure:

Dissolve salicylaldehyde (1 mmol) in dichloromethane (to a concentration of 0.1 M) in a

round-bottom flask equipped with a magnetic stirrer.[8][10]

Add the catalyst (0.025 mmol) to the stirred solution.[8][10]

Add N-iodosuccinimide (1.1 mmol) to the reaction mixture.[8][10]

Stir the mixture at room temperature or under reflux conditions.[8][10]

Monitor the reaction progress using thin-layer chromatography (TLC) until the

salicylaldehyde is completely consumed.[8][10]

Upon completion, remove the solvent under reduced pressure using a rotary evaporator.[10]

Purify the crude product by column chromatography using a mixture of hexane and ethyl

acetate as the eluent to obtain the purified 5-iodosalicylaldehyde.[10]

Key Reactions and Applications
The functional groups of 5-Hydroxy-2-iodobenzaldehyde allow for a variety of chemical

transformations, making it a valuable intermediate in the synthesis of more complex molecules.

It is a derivative of salicylaldehyde.[8]

Synthesis of Heterocycles: Salicylaldehydes are precursors to various oxygen-containing

heterocycles like benzofurans and coumarins.[11]

Ligand Synthesis: It can be used to synthesize new salen ligands, which are important in

coordination chemistry.[8][9]

Further Functionalization: The aldehyde group can undergo typical reactions such as

oxidation, reduction, and condensation. The hydroxyl group can be alkylated or acylated, and

the iodine atom can participate in cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira), allowing for the introduction of new carbon-carbon or carbon-heteroatom

bonds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.chemicalbook.com/synthesis/2-hydroxy-5-iodo-benzaldehyde.htm
https://www.benchchem.com/product/b1583621/docs?utm_src=pdf-body#5-hydroxy-2-iodobenzaldehyde-a-comprehensive-technical-guide-for-scientific-professionals
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
http://science2016.lp.edu.ua/sites/default/files/Full_text_of_%20papers/full_text_1264.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0445760.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0445760_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


For example, it may be used to synthesize 5-formylsalicylaldehyde and 5-ortho-

carboranylsalicylaldehyde.[8][9]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 5-
Hydroxy-2-iodobenzaldehyde.

Hazard Identification
According to safety data sheets, this compound is classified as an irritant.[4][5]

Health Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory

irritation.[4][5][12]

Environmental Hazards: May be harmful to aquatic life with long-lasting effects.[13]

Recommended Handling and Storage
Personal Protective Equipment (PPE):

Wear protective gloves, clothing, and eye/face protection.[6][12][13]

In case of insufficient ventilation, wear suitable respiratory equipment.[12]

Handling:

Avoid contact with skin, eyes, and clothing.[12][14]

Wash hands and any exposed skin thoroughly after handling.[6][13]

Use in a well-ventilated area.[13]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[13]

Store away from incompatible materials such as strong oxidizing agents.[14]
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First Aid Measures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[6][13]

Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.[6][13]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if symptoms occur.[13]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[13]

Conclusion
5-Hydroxy-2-iodobenzaldehyde is a valuable and versatile chemical intermediate with

significant potential in various fields of chemical research and development. Its trifunctional

nature allows for a wide range of chemical transformations, making it an essential building

block for the synthesis of complex organic molecules, including novel pharmaceuticals and

advanced materials. A thorough understanding of its properties, synthesis, and safe handling

procedures is crucial for its effective and responsible use in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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